Cas no 4254-67-5 (1-(4-benzyloxyphenyl)-2-bromo-ethanone)

• Product Name: 1-(4-benzyloxyphenyl)-2-bromo-ethanone
• CAS No: 4254-67-5
• MF: C₁₅H₁₃BrO₂
• MW: 305.166523694992
• MDL: MFCD07367994
• CID: 328374
• PubChem ID: 10542593
• Update Time: 2025-10-15

1-(4-benzyloxyphenyl)-2-bromo-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Benzyloxy)phenyl)-2-bromoethanone
• 2-bromo-1-(4-phenylmethoxyphenyl)ethanone
• 4-(BENZYLOXY)-PHENACYL BROMIDE
• Ethanone,2-bromo-1-[4-(phenylmethoxy)phenyl]-
• 4-benzyloxyphenacyl bromide
• 1-[4-(benzyloxy)phenyl]-2-bromoethan-1-one
• AK115259
• 1-[4-(benzyloxy)phenyl]-2-bromoethanone
• 1-(4-(benzyloxy)phenyl)-2-bromoethan-1-one
• 4-benzyloxyphenacylbromide
• 4-(Benzyloxy)-phenacylbromide
• 2-bromo-p-benzyloxyacetophenone
• 2-bromo-4'-benyloxyacetophenone
• 1-Benzyloxy-4-bromoacetylbenzene
• 2
• 1-(Benzyloxy)-4-(bromoacetyl)benzene
• 1-Benzyloxy-4-bromoac
• 1-(4-benzyloxyphenyl)-2-bromo-ethanone
• A825937
• DS-4076
• MFCD07367994
• 4254-67-5
• CS-W021226
• AM803893
• 1-(4-benzyloxyphenyl)-2-bromoethanone
• p-benzyloxy-alpha-bromoacetophenone
• SCHEMBL41220
• 2-bromo-1-(4-benzyloxy-phenyl)-ethanone
• DTXSID40441559
• 4'-benzyloxy-2-bromoacetophenone
• W10405
• 1-(4-benzyloxy-phenyl)-2-bromo-ethanone
• AB31551
• DBE2T7A8M8
• FT-0601841
• AC-14430
• 2-bromo-4'-benzyloxyacetophenone
• AKOS000210355
• IAPCKPXQFYWNDN-UHFFFAOYSA-N
• SY102573
• EN300-71911
• DB-006547
• STL279751

• MDL： MFCD07367994
• Inchi： 1S/C15H13BrO2/c16-10-15(17)13-6-8-14(9-7-13)18-11-12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： IAPCKPXQFYWNDN-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.01000
• Monoisotopic Mass: 304.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.30000
• LogP: 3.84320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-benzyloxyphenyl)-2-bromo-ethanone

Introduction to 1-(4-benzyloxyphenyl)-2-bromo-ethanone (CAS No. 4254-67-5)

1-(4-benzyloxyphenyl)-2-bromo-ethanone, also known by its CAS number 4254-67-5, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzyloxyphenyl group and a bromoethyl ketone moiety. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 1-(4-benzyloxyphenyl)-2-bromo-ethanone is C₁₃H₁₁BrO₂, and its molecular weight is 279.13 g/mol. The compound is typically synthesized through the bromination of 1-(4-benzyloxyphenyl)ethanone, a process that involves the addition of bromine to the ethanone moiety. This reaction is often carried out under controlled conditions to ensure high yield and purity.

In recent years, 1-(4-benzyloxyphenyl)-2-bromo-ethanone has gained attention for its potential in the development of novel pharmaceuticals. One of the key areas of research involves its use as a precursor in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising antitumor and anti-inflammatory activities. These findings have sparked interest in exploring its therapeutic potential further.

The chemical properties of 1-(4-benzyloxyphenyl)-2-bromo-ethanone make it an excellent starting material for a variety of synthetic transformations. Its reactivity is primarily centered around the bromoethyl ketone functionality, which can undergo nucleophilic substitution reactions, elimination reactions, and coupling reactions with various nucleophiles and metals. This versatility has led to its widespread use in the synthesis of complex organic molecules, including those with biological significance.

In the context of materials science, 1-(4-benzyloxyphenyl)-2-bromo-ethanone has been explored for its potential in the development of functional materials. For example, researchers have investigated its use in the preparation of polymers with tailored properties. The presence of the bromoethyl ketone group allows for controlled polymerization reactions, enabling the synthesis of polymers with specific architectures and functionalities.

The safety and handling of 1-(4-benzyloxyphenyl)-2-bromo-ethanone are important considerations in both laboratory and industrial settings. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices to minimize exposure risks.

In conclusion, 1-(4-benzyloxyphenyl)-2-bromo-ethanone (CAS No. 4254-67-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an invaluable intermediate in various synthetic pathways, contributing to advancements in these fields. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in modern chemistry.